4-isothiocyanato-N,N-dimethylbenzenesulfonamide
Overview
Description
4-Isothiocyanato-N,N-dimethylbenzenesulfonamide is an organic compound with the molecular formula C9H10N2O2S2 . It is a biochemical used for proteomics research .
Molecular Structure Analysis
The molecular formula of this compound is C9H10N2O2S2 . The exact mass is 242.018372 Da and the average mass is 242.318 Da .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 242.3 g/mol. The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5 . The topological polar surface area is 99 Ų .Scientific Research Applications
Synthesis and Chemical Reactions
4-Isothiocyanato-N,N-dimethylbenzenesulfonamide is a versatile compound used in various synthesis and chemical reaction processes. It has been employed as a key intermediate in the synthesis of heteroaromatic compounds, demonstrating antimicrobial and antifungal activities. For instance, a study by Aal, El-Maghraby, Hassan, and Bashandy (2007) highlighted its use in the synthesis of enamino compounds conjugated with a dimethylaminosulfonyl moiety, revealing significant biological activity (Aal et al., 2007).
Antitumor Properties
In the field of cancer research, derivatives of isothiocyanatosulfonamide have shown promising antitumor activity. Aly (2009) synthesized novel pyrazole and thienopyrimidine derivatives using this compound, with some showing significant antitumor activity against breast cancer cells (Aly, 2009).
Structural and Computational Studies
The compound has also been a subject of structural and computational studies. Murthy et al. (2018) performed a comprehensive study, including SCXRD, spectroscopic analysis, and DFT/B3LYP calculations, to understand its structural and electronic properties (Murthy et al., 2018).
Pharmacological Applications
In pharmacology, isothiocyanatosulfonamide derivatives have been studied for their potential medicinal properties. Ghorab et al. (2017) synthesized novel thiourea derivatives bearing a benzenesulfonamide moiety, some of which exhibited potent antimycobacterial activity, demonstrating the compound's relevance in drug discovery (Ghorab et al., 2017).
Molecular Docking and DFT Calculations
Fahim and Shalaby (2019) conducted molecular docking and DFT calculations on novel benzenesulfonamide derivatives, assessing their potential interaction against a specific enzyme complex and providing insight into their molecular structure and vibrational frequencies (Fahim & Shalaby, 2019).
Properties
IUPAC Name |
4-isothiocyanato-N,N-dimethylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2S2/c1-11(2)15(12,13)9-5-3-8(4-6-9)10-7-14/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAIFZABYMYTEAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.